4-(4-(4-(Hydroxydiphenylmethyl)-1-piperidinyl)-1-butynyl)-alpha,alpha-dimethylbenzeneacetic acid

Description

4-(4-(4-(Hydroxydiphenylmethyl)-1-piperidinyl)-1-butynyl)-alpha,alpha-dimethylbenzeneacetic acid is a chemical compound with the molecular formula C32H35NO3 and a molecular weight of 481.6 g/mol . Synonyms for this compound include 4-[4-[4-(Hydroxydiphenylmethyl)-1-piperidinyl]-1-butyn-1-yl]-alpha,alpha-dimethyl-benzeneacetic Acid and 2-(4-(4-(4-(hydroxydiphenylmethyl)piperidin-1-yl)but-1-yn-1-yl)phenyl)-2-methylpropanoic acid . It is also identified by the CAS number 832088-68-3 .

A closely related compound is 4-[(4-(Hydroxydiphenylmethyl)-1-piperidinyl]-1-hydroxybutyl]-alpha,alpha-dimethylbenzeneacetic acid hydrochloride hydrate, which has a molecular weight of 556.1 g/mol and the molecular formula C32H37NO4·HCl·xH2O . Fexofenadine, known by the PubChem CID 3348, is the parent compound of 4-[(4-(Hydroxydiphenylmethyl)-1-piperidinyl]-1-hydroxybutyl]-alpha,alpha-dimethylbenzeneacetic acid hydrochloride hydrate .

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• CAS No.: 832088-68-3
• Product Name: 4-(4-(4-(Hydroxydiphenylmethyl)-1-piperidinyl)-1-butynyl)-alpha,alpha-dimethylbenzeneacetic acid
• Molecular Formula: C32H35NO3
• Molecular Weight: 481.6 g/mol
• IUPAC Name: 2-[4-[4-[4-[hydroxy(diphenyl)methyl]piperidin-1-yl]but-1-ynyl]phenyl]-2-methylpropanoic acid
• Standard InChI: InChI=1S/C32H35NO3/c1-31(2,30(34)35)26-18-16-25(17-19-26)11-9-10-22-33-23-20-29(21-24-33)32(36,27-12-5-3-6-13-27)28-14-7-4-8-15-28/h3-8,12-19,29,36H,10,20-24H2,1-2H3,(H,34,35)
• Standard InChIKey: LNQJRLLXDQRHIW-UHFFFAOYSA-N
• SMILES: CC(C)(C1=CC=C(C=C1)C#CCCN2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O)C(=O)O
• Canonical SMILES: CC(C)(C1=CC=C(C=C1)C#CCCN2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O)C(=O)O
• Appearance: White to Off-White Solid
• Purity: > 95%
• Synonyms: 4-[4-[4-(Hydroxydiphenylmethyl)-1-piperidinyl]-1-butyn-1-yl]-α,α-dimethyl-benzeneacetic Acid
• PubChem Compound: 11982796
• Last Modified: Apr 15 2024